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Compound of Interest

Compound Name: 2-Nitro-5-(propylthio)aniline

Cat. No.: B127722

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting point of 2-Nitro-5-
(propylthio)aniline, a key physicochemical property for its identification, purity assessment,
and quality control in research and development. This document outlines the experimentally
determined melting point and provides a detailed protocol for its verification.

Core Physicochemical Data

The melting point of a crystalline solid is a critical parameter, indicating its purity. For 2-Nitro-5-
(propylthio)aniline, the established melting point is detailed below.

Parameter Value Reference

Melting Point 71-74 °C [1][2]

Experimental Protocol: Melting Point Determination

The following protocol describes the standard procedure for determining the melting point of 2-
Nitro-5-(propylthio)aniline using a capillary melting point apparatus.

Materials and Equipment:

o 2-Nitro-5-(propylthio)aniline sample
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Melting point capillaries (sealed at one end)

Melting point apparatus

Mortar and pestle

Spatula

Procedure:

e Sample Preparation:

o Ensure the 2-Nitro-5-(propylthio)aniline sample is completely dry.

o Place a small amount of the sample into a clean, dry mortar and gently grind it into a fine
powder. This ensures uniform packing and heat transfer.

e Capillary Loading:

o Press the open end of a melting point capillary into the powdered sample, trapping a small
amount of the material.

o Tap the sealed end of the capillary on a hard surface to pack the sample down into the
bottom.

o The packed sample height should be approximately 2-3 mm.
e Apparatus Setup:

o Set the starting temperature on the melting point apparatus to approximately 10-15°C
below the expected melting point of 71°C.

o Set the heating rate (ramp rate) to 1-2°C per minute. A slow heating rate is crucial for an
accurate determination.

¢ Measurement:

o Insert the loaded capillary into the sample holder of the melting point apparatus.
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o Begin heating the sample.
o Observe the sample through the magnifying eyepiece.
o Record the temperature at which the first droplet of liquid appears (the onset of melting).

o Continue to observe and record the temperature at which the last solid particle melts (the
completion of melting).

o The recorded range between the onset and completion of melting is the melting point
range of the sample.

e Post-Analysis:
o Allow the apparatus to cool down before performing any subsequent measurements.
o It is recommended to perform the measurement in triplicate to ensure reproducibility.

Workflow for Compound Characterization

The determination of the melting point is a fundamental step in the broader workflow of
characterizing a newly synthesized chemical compound. The following diagram illustrates a
typical characterization sequence.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Synthesis

:

Purification
(e.g., Crystallization, Chromatography)

Synthesis & Purification

Melting Point Determination

Spectroscopic Analysis
(NMR, IR, MS)

Chromatographic Analysis
(HPLC, GC)

al Characterization

Physicochemic

Biological Assays

Toxicology Studies

Further Evaluation

Figure 1: General Workflow for Chemical Compound Characterization

Click to download full resolution via product page

Caption: A flowchart illustrating the typical stages from synthesis to preliminary evaluation of a
new chemical entity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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